Cas no 2248377-01-5 (2-Benzyl-2-(trifluoromethyl)oxirane)

• Product Name: 2-Benzyl-2-(trifluoromethyl)oxirane
• CAS No: 2248377-01-5
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5979438
• PubChem ID: 137941688
• Update Time: 2025-10-29

2-Benzyl-2-(trifluoromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2248377-01-5
• 2-benzyl-2-(trifluoromethyl)oxirane
• EN300-6507011
• CSSRGZRERQNXFA-UHFFFAOYSA-N
• FC(F)(F)C1(CO1)CC1=CC=CC=C1
• 2-Benzyl-2-(trifluoromethyl)oxirane

• Inchi： 1S/C10H9F3O/c11-10(12,13)9(7-14-9)6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： CSSRGZRERQNXFA-UHFFFAOYSA-N
• SMILES： FC(C1(CC2C=CC=CC=2)CO1)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-Benzyl-2-(trifluoromethyl)oxirane

Comprehensive Overview of 2-Benzyl-2-(trifluoromethyl)oxirane (CAS No. 2248377-01-5)

2-Benzyl-2-(trifluoromethyl)oxirane (CAS No. 2248377-01-5) is a specialized epoxide compound that has garnered significant attention in modern organic synthesis and pharmaceutical research. This molecule features a unique combination of a benzyl group and a trifluoromethyl group attached to an oxirane ring, making it a versatile intermediate for constructing complex molecular architectures. Its structural attributes align with the growing demand for fluorinated building blocks in drug discovery, agrochemicals, and materials science.

The trifluoromethyl group in 2-Benzyl-2-(trifluoromethyl)oxirane is particularly noteworthy due to its ability to enhance metabolic stability and lipophilicity in bioactive molecules. Researchers frequently explore this compound for applications in medicinal chemistry, where its incorporation can improve drug-like properties such as bioavailability and target binding affinity. Recent studies highlight its utility in synthesizing CF3-containing heterocycles, a class of compounds increasingly sought after for their therapeutic potential.

From a synthetic perspective, 2-Benzyl-2-(trifluoromethyl)oxirane serves as a valuable precursor for ring-opening reactions, enabling the introduction of both benzyl and trifluoromethyl functionalities into larger frameworks. This reactivity is exploited in the development of chiral catalysts and ligands, addressing the pharmaceutical industry's need for enantioselective transformations. Its compatibility with Grignard reagents, nucleophiles, and transition-metal catalysis further broadens its applicability.

Environmental and regulatory trends have also influenced the popularity of 2-Benzyl-2-(trifluoromethyl)oxirane. As industries shift toward sustainable chemistry, this compound's efficiency in reducing synthetic steps aligns with atom economy principles. Moreover, its stability under mild conditions makes it suitable for green solvent systems, a topic frequently searched by professionals optimizing eco-friendly workflows.

In material science, the oxirane moiety of this compound facilitates polymerization reactions, contributing to the design of high-performance coatings and adhesives. The benzyl group enhances compatibility with aromatic matrices, while the CF3 group imparts hydrophobicity and chemical resistance—properties highly valued in aerospace and electronics applications.

Analytical characterization of 2-Benzyl-2-(trifluoromethyl)oxirane typically involves NMR spectroscopy (notably 19F NMR for the trifluoromethyl signal) and mass spectrometry. These techniques are critical for quality control, especially given the compound's role in high-value intermediates. Recent advancements in flow chemistry have also enabled safer and more scalable production methods, addressing industrial demand for reproducibility.

Emerging discussions in AI-driven drug discovery often reference compounds like 2-Benzyl-2-(trifluoromethyl)oxirane due to their modularity in virtual screening libraries. Computational models increasingly predict its derivatives for targeted protein degradation (e.g., PROTACs), a hot topic in oncology research. Such intersections between synthetic chemistry and digital tools underscore its relevance in modern R&D.

To conclude, 2-Benzyl-2-(trifluoromethyl)oxirane (CAS No. 2248377-01-5) exemplifies the synergy of structural ingenuity and practical utility. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—reflect broader trends toward functional diversity and sustainability. As research continues to uncover new reactivities, this compound will remain a cornerstone in innovation-driven chemistry.